Cas no 79389-52-9 (Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer))

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) structure

79389-52-9 structure

Product Name:Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)

CAS No:79389-52-9

MF:C₁₆H₂₄O₉S

MW:392.421364784241

CID:554886

PubChem ID:10992845

Update Time:2024-10-27

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) Chemical and Physical Properties

Names and Identifiers

- a-D-Mannopyranoside, ethyl1-thio-, 2,3,4,6-tetraacetate
- Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20 beta isomer)
- Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiomannopyranoside
- Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-b-D-galactopyranoside
- ETHYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-THIOMANNOPYRANOSIDE
- 79389-52-9
- [(2R,3R,4S,5S,6R)-3,4,5-Triacetyloxy-6-ethylsulfanyloxan-2-yl]methyl acetate
- ethyl 2,3,4,6-tetra-o-acetyl-1-thio-alpha-d-mannopyranoside
- SCHEMBL7152987
- E87545
- Ethyl 2,3,4,6-Tetra-O-acetyl-alpha-D-thiomannopyranoside(contains up to 20% beta isomer)
- Ethyl 2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)
- Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside
- Ethyl 2,3,4,6-Tetra-O-acetyl-alpha-D-thiomannopyranoside(contains up to 20per cent beta isomer)
- α-D-Mannopyranoside, ethyl 1-thio-, tetraacetate (9CI)
- Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-α-D-mannopyranoside
- [(2R,3R,4S,5S,6R)-3,4,5-TRIS(ACETYLOXY)-6-(ETHYLSULFANYL)OXAN-2-YL]METHYL ACETATE
- Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)
- Inchi： 1S/C16H24O9S/c1-6-26-16-15(24-11(5)20)14(23-10(4)19)13(22-9(3)18)12(25-16)7-21-8(2)17/h12-16H,6-7H2,1-5H3/t12-,13-,14+,15+,16-/m1/s1
- InChI Key： YPNFVZQPWZMHIF-RBGFHDKUSA-N
- SMILES： O([C@@H]1[C@H](OC(=O)C)[C@@H](SCC)O[C@H](COC(=O)C)[C@H]1OC(=O)C)C(=O)C

Computed Properties

Exact Mass: 392.11400
Monoisotopic Mass: 392.11410351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 26
Rotatable Bond Count: 11
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 140Å²

Experimental Properties

Melting Point: 80-85°C
Stability/Shelf Life: Good
PSA: 139.73000
LogP: 0.82260

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E926250-1g	Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)	79389-52-9		1g	$ 98.00	2023-09-07
TRC	E926250-2g	Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)	79389-52-9		2g	$ 150.00	2023-09-07
TRC	E926250-5g	Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)	79389-52-9		5g	$ 276.00	2023-09-07
TRC	E926250-10g	Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)	79389-52-9		10g	$483.00	2023-05-18
TRC	E926250-25g	Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)	79389-52-9		25g	$1085.00	2023-05-18
TRC	E926250-50g	Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer)	79389-52-9		50g	$1992.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1594050-100mg	(2R,3R,4S,5S,6R)-2-(acetoxymethyl)-6-(ethylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate	79389-52-9	98%	100mg	￥655.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1594050-250mg	(2R,3R,4S,5S,6R)-2-(acetoxymethyl)-6-(ethylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate	79389-52-9	98%	250mg	￥1260.00	2024-07-28
SHENG KE LU SI SHENG WU JI SHU	sc-223970-5 g	Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiomannopyranoside,	79389-52-9		5g	￥2,858.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-223970-5g	Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiomannopyranoside,	79389-52-9		5g	￥2858.00	2023-09-05

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) Production Method

Production Method 1

25941-03-1

79389-52-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 15 min, rt; rt → 0 °C
1.2 Catalysts: Trifluoromethanesulfonic acid ; 0 °C; 8 h, 0 °C

Reference

Triflic acid-mediated synthesis of thioglycosides

Escopy, Samira; Singh, Yashapal; Demchenko, Alexei V., Organic & Biomolecular Chemistry, 2019, 17(36), 8379-8383

Production Method 2

3458-28-4

79389-52-9

Reaction Conditions

1.1 Reagents: Iodine Solvents: Acetic anhydride ; 10 - 30 min, rt
1.2 Reagents: Triethylsilane , Iodine Solvents: Dichloromethane ; 20 min, reflux
1.3 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Dichloromethane ; rt
1.4 Reagents: Thiourea Solvents: Acetonitrile ; rt → 60 °C; 10 - 15 min, 60 °C; 60 °C → rt
1.5 Reagents: Triethylamine ; 10 - 15 min, rt

Reference

Novel Approaches for the Synthesis and Activation of Thio- and Selenoglycoside Donors

Valerio, Silvia; Iadonisi, Alfonso; Adinolfi, Matteo; Ravida, Alessandra, Journal of Organic Chemistry, 2007, 72(16), 6097-6106

Production Method 3

4163-65-9

79389-52-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 16 h, rt

Reference

A versatile approach to the synthesis of glycans containing mannuronic acid residues

Alex, Catherine; Visansirikul, Satsawat; Demchenko, Alexei V., Organic & Biomolecular Chemistry, 2021, 19(12), 2731-2743

Production Method 4

4163-65-9

79389-52-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane

Reference

Can preferential β-mannopyranoside formation with 4,6-O-benzylidene protected mannopyranosyl sulfoxides be reached with trichloroacetimidates?

Weingart, Ralf; Schmidt, Richard R., Tetrahedron Letters, 2000, 41(45), 8753-8758

Production Method 5

3458-28-4

79389-52-9

Reaction Conditions

1.1 Solvents: Pyridine ; 1 h, 0 °C
1.2 Catalysts: 4-(Dimethylamino)pyridine ; overnight, rt
1.3 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; overnight, 0 °C
1.4 Reagents: Sodium bicarbonate Solvents: Dichloromethane

Reference

Small Molecule Ice Recrystallization Inhibitors Enable Freezing of Human Red Blood Cells with Reduced Glycerol Concentrations

Capicciotti, Chantelle J.; Kurach, Jayme D. R.; Turner, Tracey R.; Mancini, Ross S.; Acker, Jason P.; et al, Scientific Reports, 2015, 5, 9692/1-9692/10

Production Method 6

4026-35-1

79389-52-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 6 h, 0 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

An Empirical Understanding of the Glycosylation Reaction

Chatterjee, Sourav; Moon, Sooyeon; Hentschel, Felix; Gilmore, Kerry ; Seeberger, Peter H., Journal of the American Chemical Society, 2018, 140(38), 11942-11953

Production Method 7

3458-28-4

79389-52-9

Reaction Conditions

1.1 Catalysts: Magnesium triflate ; 3 min, rt
1.2 Reagents: Boron trifluoride etherate ; 8 h, 0 °C → rt

Reference

Efficient one-pot per-O-acetylation-thioglycosidation of native sugars, 4,6-O-arylidenation and one-pot 4,6-O-benzylidenation-acetylation of S-/O-glycosides catalyzed by Mg(OTf)2

Mukherjee, Mana Mohan; Basu, Nabamita; Chaudhury, Aritra; Ghosh, Rina, RSC Advances, 2016, 6(111), 109301-109314

Production Method 8

811-51-8

4163-65-9

79389-52-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate ; 10 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Concise Synthesis of 1-Thioalkyl Glycoside Donors by Reaction of Per-O-acetylated Sugars with Sodium Alkanethiolates under Solvent-Free Conditions

Feng, Guang-Jing; Luo, Tao; Guo, Yang-Fan; Liu, Chun-Yang; Dong, Hai, Journal of Organic Chemistry, 2022, 87(5), 3638-3646

Production Method 9

3458-28-4

79389-52-9

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate ; 0 °C; 5 min, 0 °C → rt
1.2 4 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

One-pot synthesis of per-O-acetylated thioglycosides from unprotected reducing sugars

Agnihotri, Geetanjali; Tiwari, Pallavi; Misra, Anup Kumar, Carbohydrate Research, 2005, 340(7), 1393-1396

Production Method 10

4163-65-9

79389-52-9

Reaction Conditions

Reference

Comparison of the properties of the pentaacetates and methyl 1,2-orthoacetates of glucose and mannose

Lemieux, R. U.; Brice, Carol, Canadian Journal of Chemistry, 1955, 33, 109-19

Production Method 11

25941-03-1

79389-52-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 24 h, rt
1.2 Solvents: Dichloromethane ; rt

Reference

Synthesis and binding affinity analysis of α1-2- and α1-6-O/S-linked dimannosides for the elucidation of sulfur in glycosidic bonds using quartz crystal microbalance sensors

Norberg, Oscar; Wu, Bin ; Thota, Niranjan ; Ge, Jian-Tao; Fauquet, Germain; et al, Carbohydrate Research, 2017, 452, 35-42

Production Method 12

4163-65-9

79389-52-9

Reaction Conditions

1.1 Reagents: Zirconium chloride (ZrCl4) Solvents: Dichloromethane

Reference

Stereoselective thioglycoside synthesis. Part XI. Zirconium(IV) chloride-catalyzed synthesis of 1,2-trans-1-thioglycopyranosides

Contour, Marie Odile; Defaye, Jacques; Little, Mark; Wong, Emile, Carbohydrate Research, 1989, 193, 283-7

Production Method 13

4163-65-9

79389-52-9

Reaction Conditions

1.1 Catalysts: Indium trichloride Solvents: Acetonitrile ; rt
1.2 Reagents: Titanium tetrachloride ; 180 min, rt

Reference

A mild and convenient indium(III) chloride-catalyzed synthesis of thioglycosides

Das, Saibal Kumar; Roy, Joyita; Reddy, Kalusani Anantha; Abbineni, Chandrasekhar, Carbohydrate Research, 2003, 338(21), 2237-2240

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) Raw materials

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) Preparation Products

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) (79389-52-9)

Ethyl 2,3,4,6-Tetra-O-acetyl-a-D-thiomannopyranoside(contains up to 20% beta isomer) Related Literature

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